Cas no 1246396-53-1 (3-methyl-3-(phenylmethyl)-2-Piperazinone)
1246396-53-1 structure
Product Name:3-methyl-3-(phenylmethyl)-2-Piperazinone
CAS No:1246396-53-1
MF:C12H16N2O
MW:204.268242835999
CID:1103029
PubChem ID:58044721
Update Time:2025-04-20
3-methyl-3-(phenylmethyl)-2-Piperazinone Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-3-(phenylmethyl)-2-Piperazinone
- SCHEMBL10153097
- 1246396-53-1
- DA-13681
-
- Inchi： 1S/C12H16N2O/c1-12(11(15)13-7-8-14-12)9-10-5-3-2-4-6-10/h2-6,14H,7-9H2,1H3,(H,13,15)
- InChI Key： HAHGCRAAUFIIMW-UHFFFAOYSA-N
- SMILES： O=C1C(C)(CC2C=CC=CC=2)NCCN1
Computed Properties
- Exact Mass: 204.126263138g/mol
- Monoisotopic Mass: 204.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 41.1Ų
3-methyl-3-(phenylmethyl)-2-Piperazinone Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
1246396-53-1 (3-methyl-3-(phenylmethyl)-2-Piperazinone) Related Products
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